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Compound of Interest

Compound Name:
6-Formyl-2-

(methylsulfanyl)nicotinonitrile

Cat. No.: B064683 Get Quote

Essential Safety and Handling Guide for 6-Formyl-2-
(methylsulfanyl)nicotinonitrile
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 6-Formyl-2-(methylsulfanyl)nicotinonitrile (CAS No. 175277-27-7), a compound

used in research and development. The following procedures are designed to ensure the safety

of laboratory personnel and to minimize environmental impact.

Hazard Identification and Classification
6-Formyl-2-(methylsulfanyl)nicotinonitrile is classified as a hazardous substance. The

primary routes of exposure are inhalation, skin contact, and ingestion. The following table

summarizes its hazard classifications according to the Globally Harmonized System (GHS).[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 2 H310: Fatal in contact with skin

Acute Toxicity, Inhalation

(Dusts/Mists)
4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following equipment must be worn at

all times when handling this compound.[2]

Protection Type Specifications

Eye/Face Protection

ANSI Z87.1 compliant safety glasses with side

shields or chemical splash goggles. A face

shield is required if there is a splash hazard.[2]

Hand Protection

Disposable, chemical-resistant nitrile gloves.[2]

[3][4] Gloves should be inspected for integrity

before use and replaced immediately if

contaminated.

Body Protection

A flame-resistant lab coat (e.g., Nomex) with a

full front closure. Long pants and closed-toe,

closed-heel shoes are required.[2]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If dust formation is

unavoidable, a NIOSH-approved respirator

should be used.
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Operational and Disposal Plans
Adherence to the following step-by-step procedures is critical for safe handling and disposal.

Experimental Workflow and Handling Protocol
The following diagram outlines the standard workflow for handling 6-Formyl-2-
(methylsulfanyl)nicotinonitrile in a laboratory setting.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

1. Don Required PPE

2. Set Up in Fume Hood

3. Weigh Compound Carefully

4. Add to Reaction Vessel

5. Monitor Reaction

6. Decontaminate Surfaces

7. Dispose of Waste

8. Doff PPE Correctly

9. Wash Hands Thoroughly

Click to download full resolution via product page

Standard operational workflow for handling the compound.
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Methodology:

Preparation: Before handling, ensure all required PPE is correctly donned.[2] All work with

the solid compound must be conducted within a certified chemical fume hood to minimize

inhalation exposure. Weigh the necessary amount of the compound on-site, avoiding dust

formation.

Handling: Add the compound to the reaction vessel inside the fume hood. Ensure all

containers are properly labeled. Do not eat, drink, or smoke in the handling area.[1]

Cleanup: After the procedure, decontaminate all surfaces and equipment. Dispose of waste

in designated, sealed containers.[1] Remove and wash contaminated clothing before reuse.

[1] Always wash hands thoroughly with soap and water after handling the chemical.

First Aid Measures
In case of accidental exposure, immediate action is required. The following table provides first

aid guidance.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1] If symptoms

persist, call a physician.

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with plenty of soap and water.[1]

Seek immediate medical attention as this

compound is fatal in contact with skin.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses if present and easy to

do. Get medical attention.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[1] Call a poison center or doctor if you

feel unwell.[1]
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Spill and Disposal Plan
Spill Containment:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wearing the prescribed PPE, sweep up the spilled solid material.

Avoid generating dust.

Collect the material in a suitable, closed container for disposal.[1]

Disposal Protocol:

Waste generated from this compound is considered hazardous.

Chemical Waste: All solid waste and contaminated materials (e.g., gloves, paper towels)

must be placed in a clearly labeled, sealed, and puncture-proof hazardous waste container.

Environmental Precautions: The compound should not be released into the environment.[1]

Regulatory Compliance: Disposal must be carried out in accordance with all applicable

federal, state, and local environmental regulations. Contact your institution's environmental

health and safety department for specific guidance.

Hazard-Response Relationship
The following diagram illustrates the logical relationship between the chemical's hazards and

the required protective measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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